Cas no 1333834-34-6 (4-Fluoro-3-(methoxymethyl)benzoic acid)

• Product Name: 4-Fluoro-3-(methoxymethyl)benzoic acid
• CAS No: 1333834-34-6
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 5074920
• Update Time: 2025-06-10

4-Fluoro-3-(methoxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(methoxymethyl)benzoic acid
• Z1235963387
• 4-Fluoro-3-(methoxymethyl)benzoic acid

• Inchi： 1S/C9H9FO3/c1-13-5-7-4-6(9(11)12)2-3-8(7)10/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： UZWWRLXMWHKQLY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1COC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Fluoro-3-(methoxymethyl)benzoic acid

Introduction to 4-Fluoro-3-(methoxymethyl)benzoic acid (CAS No. 1333834-34-6)

4-Fluoro-3-(methoxymethyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1333834-34-6, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its structural motif of a benzene ring substituted with a fluoro group at the 4-position and a methoxymethyl (methyl ether) group at the 3-position, exhibits unique chemical and biological properties that make it a valuable intermediate in the synthesis of various therapeutic agents.

The presence of the fluorine atom in the aromatic ring is a key feature that influences the electronic properties and metabolic stability of the molecule. Fluorine atoms are well-known for their ability to modulate drug efficacy, bioavailability, and lipophilicity, making them a staple in modern drug design. In particular, fluorinated benzoic acids have been extensively studied for their potential applications in anti-inflammatory, anti-cancer, and antimicrobial therapies.

4-Fluoro-3-(methoxymethyl)benzoic acid serves as a versatile building block in organic synthesis, allowing for further functionalization to produce more complex molecules. The methoxymethyl group provides an easily removable protecting group for alcohols, facilitating synthetic pathways that involve alcohol deprotection steps. This characteristic is particularly useful in multi-step syntheses where selective protection and deprotection are critical.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced pharmacokinetic profiles. Studies have demonstrated that fluorine substitution can improve metabolic stability by resisting hydrolysis and oxidation, thereby extending the half-life of drugs in vivo. Additionally, fluorine atoms can influence receptor binding affinity, potentially leading to more potent and selective therapeutic agents.

One of the most compelling areas of research involving 4-Fluoro-3-(methoxymethyl)benzoic acid is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in cancer therapy. By incorporating fluorine into kinase inhibitors, researchers aim to enhance binding affinity and reduce off-target effects. For instance, fluorinated benzoic acids have been incorporated into small-molecule inhibitors designed to target specific tyrosine kinases involved in tumor growth and progression.

Another area where 4-Fluoro-3-(methoxymethyl)benzoic acid has shown promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Fluorinated benzoic acids have been investigated for their ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of this compound allow it to interact with these enzymes in ways that may lead to novel anti-inflammatory therapies.

The methoxymethyl group in 4-Fluoro-3-(methoxymethyl)benzoic acid also lends itself to further derivatization into esters or amides, which can be crucial for improving drug solubility and bioavailability. For example, converting the carboxylic acid group into an ester can enhance oral absorption while maintaining biological activity. These derivatives have been explored as potential prodrugs or lead compounds for various therapeutic applications.

Recent advances in computational chemistry have also facilitated the design of new derivatives of 4-Fluoro-3-(methoxymethyl)benzoic acid based on virtual screening and molecular modeling studies. These computational approaches allow researchers to predict the binding modes of potential drug candidates with high precision, enabling faster identification of compounds with optimal pharmacokinetic properties. By leveraging these technologies, scientists can more efficiently navigate the complex landscape of drug discovery and development.

The synthesis of 4-Fluoro-3-(methoxymethyl)benzoic acid typically involves multi-step organic reactions starting from commercially available precursors such as fluorene or 4-fluorobenzaldehyde. The introduction of the methoxymethyl group can be achieved through nucleophilic substitution or etherification reactions, while the carboxylic acid functionality is often obtained via oxidation or hydrolysis processes. These synthetic routes highlight the compound's utility as a versatile intermediate in medicinal chemistry.

In conclusion, 4-Fluoro-3-(methoxymethyl)benzoic acid (CAS No. 1333834-34-6) represents a significant asset in pharmaceutical research due to its unique structural features and functional versatility. Its applications span across various therapeutic areas, including oncology, inflammation management, and antimicrobial treatments. As research continues to uncover new synthetic methodologies and pharmacological applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.